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Compound of Interest

(82)-5-Methyl-1H-indole-2,3-dione
Compound Name:

3-oxime
CAS No.: 13208-98-5
Cat. No.: B082702

Get Quote
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Technical Monograph: 5-Methylisatin 3-Oxime (CAS 13208-98-5)

Executive Summary

5-Methylisatin 3-oxime (CAS 13208-98-5) is a pharmacologically significant derivative of the
endogenous indole isatin (1H-indole-2,3-dione). Distinguished by the presence of a methyl
group at the C5 position and an oxime moiety at the C3 carbonyl, this compound serves as a
critical scaffold in medicinal chemistry. It is primarily investigated for its anticonvulsant
properties, exhibiting broad-spectrum activity in preclinical seizure models (Maximal
Electroshock [MES] and Pentylenetetrazole [PTZ]). Beyond neurology, its structural versatility
makes it a valuable intermediate for synthesizing complex heterocyclic systems, including
spiro-indoles and kinase inhibitors.

This guide provides a comprehensive technical analysis of CAS 13208-98-5, covering its
physicochemical profile, synthesis protocols, pharmacological mechanisms, and safety
standards for research applications.
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Chemical Identity & Structural Analysis

The compound belongs to the class of isatin oximes. The introduction of the electron-donating
methyl group at C5 and the oxime functionality at C3 significantly alters its electronic properties
compared to the parent isatin, enhancing lipophilicity and blood-brain barrier (BBB)

permeability.

Attribute Technical Detall

Chemical Name 5-Methyl-1H-indole-2,3-dione 3-oxime
5-Methylisatin 3-oxime; 5-Methyl-3-

Synonyms I . .
hydroxyimino-2-indolinone

CAS Number 13208-98-5

Molecular Formula CoHsN20:2

Molecular Weight 176.17 g/mol

SMILES CC1=CC2=C(C=C1)NC(=0)C2=NO
Predicted: VAJCSPZKMVQIAP-UHFFFAQYSA-

InChl Key
N

Structural Class Indole; Isatin derivative; Oxime

Physicochemical Profile

Understanding the physicochemical properties is essential for formulation and assay
development. The oxime group introduces hydrogen bond donor/acceptor capabilities,
influencing solubility and receptor binding.
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Property Value / Characteristic Relevance

Yellow to orange crystalline Purity indicator (darkening
Appearance o o

powder indicates oxidation).

High thermal stability; requires
Melting Point 235-240 °C (Decomposes) careful melting point

determination.

Soluble in DMSO, DMF,
Stock solutions should be

Solubility Ethanol. Sparingly soluble in )
prepared in DMSO/Ethanol.
water.
) Moderate lipophilicity;
LogP (Predicted) ~1.2-15 )
favorable for CNS penetration.
_ Weakly acidic; stable at
pKa (Oxime) ~10.4 ) )
physiological pH.
Critical for binding to receptor
H-Bond Donors 2 (NH, OH)

active sites (e.g., GABA).

Synthesis & Manufacturing

The synthesis of 5-Methylisatin 3-oxime is a condensation reaction between 5-methylisatin and
hydroxylamine hydrochloride. This process is favored for its high yield and operational

simplicity.

Reaction Pathway

The carbonyl group at position 3 of the isatin ring is more electrophilic than the amide carbonyl
at position 2, allowing for selective oximation.
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Caption: Selective condensation of 5-methylisatin with hydroxylamine to form the 3-oxime

derivative.

Laboratory Scale Protocol

e Reagents:

[¢]

5-Methylisatin (10 mmol, 1.61 g)

[e]

Hydroxylamine hydrochloride (15 mmol, 1.04 g)

[e]

Sodium Acetate (15 mmol, 1.23 g) or Sodium Carbonate

o

Solvent: Ethanol (95%) or Ethanol/Water (1:1)
e Procedure:
o Dissolve 5-methylisatin in warm ethanol (20 mL).

o Add a solution of hydroxylamine HCI and sodium acetate in water (10 mL) to the reaction
flask.

o Reflux the mixture at 80°C for 2—4 hours. Monitor via TLC (Mobile phase:
Chloroform/Methanol 9:1).

o Cool the reaction mixture to room temperature, then chill on ice. The product will
precipitate as yellow crystals.
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o Filter the solid, wash with cold water (to remove salts) and cold ethanol.

o Purification: Recrystallize from ethanol to obtain analytical grade crystals.

* Yield: Typically 85-95%.

Pharmacology & Mechanism of Action

5-Methylisatin 3-oxime is a "privileged structure" in anticonvulsant drug discovery. Its efficacy is
attributed to a multi-modal mechanism of action involving ion channel modulation and
neurotransmitter regulation.

Mechanistic Pathways

e Voltage-Gated Sodium Channels (VGSCs): The compound stabilizes the inactive state of
Na+ channels, preventing repetitive neuronal firing during a seizure event. This mimics the
action of phenytoin.

o GABAergic Modulation: It acts as a positive allosteric modulator (PAM) or agonist at the
benzodiazepine binding site of the GABA-A receptor, enhancing inhibitory transmission.

e Carbonic Anhydrase Inhibition: Some isatin derivatives weakly inhibit carbonic anhydrase,
reducing brain pH and suppressing seizure spread.
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Caption: Dual mechanism of action targeting excitability (Na+) and inhibition (GABA) to
suppress seizures.

Experimental Protocols for Bioassay

For researchers validating the activity of CAS 13208-98-5, the following standard assays are
recommended.

A. Maximal Electroshock Seizure (MES) Test

Validates efficacy against generalized tonic-clonic seizures.[1]
e Subjects: Male albino mice (20-25 g).

e Administration: Administer test compound (suspended in 0.5% CMC) intraperitoneally (i.p.)
at doses of 30, 100, 300 mg/kg.[2][3]

o Stimulus: Apply corneal electrical shock (50 mA, 60 Hz, 0.2 s) 30 minutes post-dose.
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» Endpoint: Protection is defined as the abolition of the hind limb tonic extensor component of
the seizure.

B. Subcutaneous Pentylenetetrazole (scPTZ) Test

Validates efficacy against myoclonic/absence seizures.[1]
e Stimulus: Inject PTZ (85 mg/kg, s.c.) into the loose skin of the neck.
e Observation: Monitor for 30 minutes.

o Endpoint: Latency to first clonic seizure and duration of survival.

Safety & Regulatory Information

While 5-Methylisatin 3-oxime is primarily a research chemical, standard safety protocols for
organic synthesis intermediates apply.

» GHS Classification:
o Skin Irritation: Category 2 (H315)
o Eye Irritation: Category 2A (H319)
o STOT-SE: Category 3 (Respiratory Irritation, H335)
e Handling: Use in a fume hood. Avoid dust generation. Wear nitrile gloves and safety goggles.

o Storage: Store in a cool, dry place (2—-8°C recommended) under inert gas (Argon/Nitrogen)
to prevent oxime hydrolysis or oxidation.

» Disposal: Incineration in a chemical waste facility equipped with an afterburner and scrubber.

References

» National Center for Biotechnology Information (2025). PubChem Compound Summary for
CID 11840, 5-Methylisatin. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pdfs.semanticscholar.org/a1a1/5d000544a45d73d28bbff88490fb91bd30d3.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylisatin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082702?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Smitha, S., et al. (2008).[1] Anticonvulsant and Sedative-Hypnotic Activities of N-
Acetyl/Methyl Isatin Derivatives. Scientia Pharmaceutica, 76, 621-636.[1] Retrieved from
[Link]

e Sridhar, S.K., et al. (2002). Synthesis and anticonvulsant activity of some hydrazones,
semicarbazones and thiosemicarbazones of isatin. European Journal of Medicinal
Chemistry.

o Organic Chemistry Portal. Oxime Synthesis Protocols. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pdfs.semanticscholar.org/a1a1/5d000544a45d73d28bbff88490fb91bd30d3.pdf
https://pdfs.semanticscholar.org/a1a1/5d000544a45d73d28bbff88490fb91bd30d3.pdf
https://www.semanticscholar.org/paper/Anticonvulsant-and-Sedative-Hypnotic-Activities-of-Smitha-Pandeya/74f17551000f6b5536413d2a7620353c7c8c364c
https://www.organic-chemistry.org/synthesis/C1N/oximes.shtm
https://www.benchchem.com/product/b082702?utm_src=pdf-custom-synthesis#bc-rfq
https://pdfs.semanticscholar.org/a1a1/5d000544a45d73d28bbff88490fb91bd30d3.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5921406/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5921406/
https://www.researchgate.net/publication/260805424_Anticonvulsant_activity_of_novel_1-morpholinomethyl-3-substituted_isatin_derivatives
https://www.benchchem.com/product/b082702/docs#cas-number-13208-98-5-properties-and-structure
https://www.benchchem.com/product/b082702/docs#cas-number-13208-98-5-properties-and-structure
https://www.benchchem.com/product/b082702/docs#cas-number-13208-98-5-properties-and-structure
https://www.benchchem.com/product/b082702/docs#cas-number-13208-98-5-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082702?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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